Cas no 83626-30-6 (Ethanone,1-[4-(trans-4-butylcyclohexyl)phenyl]-)

• Product Name: Ethanone,1-[4-(trans-4-butylcyclohexyl)phenyl]-
• CAS No: 83626-30-6
• MF: C₁₈H₂₆O
• MW: 258.398445606232
• CID: 720097
• PubChem ID: 3104713
• Update Time: 2025-04-19

Ethanone,1-[4-(trans-4-butylcyclohexyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[4-(trans-4-butylcyclohexyl)phenyl]-
• 4'-(TRANS-4-N-BUTYLCYCLOHEXYL)ACETOPHENONE
• 4-(trans-4-Butylcyclohexyl)acetophenon
• 4-(trans-4-butylcyclohexyl)acetophenone
• 2-[N-(BENZENESULFONYL)-3,4-DIMETHOXYANILINO]-N-(4-CHLORO-2-
• FT-0641911
• 83626-30-6
• NS00002338
• SCHEMBL19870479
• DTXSID201251454
• AKOS000618646
• SCHEMBL9501207
• AKOS015918038
• 1-(4-((1s,4r)-4-butylcyclohexyl)phenyl)ethanone
• EC 427-320-7
• 1-(4-(trans-4-butylcyclohexyl)phenyl)ethanone
• 1-[4-(trans-4-Butylcyclohexyl)phenyl]ethanone
• 1-[4-(4-butylcyclohexyl)phenyl]ethanone

• Inchi： 1S/C18H26O/c1-3-4-5-15-6-8-17(9-7-15)18-12-10-16(11-13-18)14(2)19/h10-13,15,17H,3-9H2,1-2H3
• InChI Key： JSSOGWPPKQYPSP-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC(=CC=1)C1CCC(CCCC)CC1

Computed Properties

• Exact Mass: 258.19800
• Monoisotopic Mass: 258.198365449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 5.35320